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Get Quote

The table below summarizes key information about Naquotinib and other third-generation EGFR TKIs for

context.

Drug Name
Primary Molecular
Target

Key Resistance
Mechanisms

Common Adverse Reactions

Naquotinib Del19/L858R/T790M
[1]

C797S mutation; bypass
pathway activation [1]

Information not specified in
search results

Osimertinib Del19/L858R/T790M
[1]

C797S mutation; MET
amplification; bypass

pathway activation [1] [2]

Diarrhea, skin rash,
hyperglycemia, QTc

prolongation, paronychia,
abnormal LFT [1]

Lazertinib Del19/L858R/T790M
[1]

C797S mutation; bypass
pathway activation [1]

Information not specified in
search results

Research Concepts and Experimental Pathways

To guide your research, here are some key resistance mechanisms and combination therapy concepts

currently explored for third-generation EGFR TKIs like Osimertinib. These established pathways provide a
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logical starting point for investigating Naquotinib combinations.

EGFR TKI (e.g., Naquotinib)

Inhibits EGFR

Blocks downstream signaling

Therapeutic effect

On-target resistance (e.g., C797S)

Prevents drug binding

Bypass pathway activation (e.g., MET, AXL)

Reactivates downstream signaling

Histologic transformation (e.g., to SCLC)

Alters tumor identity

Metabolic reprogramming

Alters cell survival pathways

Click to download full resolution via product page

Based on these resistance mechanisms, potential combination partners for investigation could include:

Fourth-generation TKIs: To target on-target mutations like C797S that arise after third-generation
TKI treatment [1] [3].

Inhibitors of Bypass Pathways: Combining Naquotinib with MET, AXL, or HER2 inhibitors to
overcome resistance from alternative pathway activation [4] [3].

Cytotoxic Chemotherapy: Platin-based chemotherapy (e.g., carboplatin/cisplatin with pemetrexed)
combined with a third-generation TKI has shown impressive efficacy in clinical trials [2].

Antibody-Drug Conjugates (ADCs): Agents targeting proteins like MET or HER3 show promise in
overcoming TKI resistance [1] [3].

Immunotherapy Combinations: Although efficacy with ICIs is often limited in EGFR-mutant NSCLC,
novel combinations, for example with Axl inhibitors, are being explored to modulate the tumor

microenvironment [4].

Suggested Next Steps for Your Research

Given the lack of specific data on Naquotinib combinations, I suggest you:
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Consult specialized databases: Search PubMed, Google Scholar, and clinical trial registries (like

ClinicalTrials.gov) using "Naquotinib," "EGF816" (its developmental code), and "combination
therapy" as keywords.

Review patent filings: Patent documents can sometimes provide early experimental data on drug
combinations.

Network at conferences: Present findings at oncology conferences to connect with other
researchers who might have unpublished data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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